![molecular formula C6H4BrNO2 B046134 1-Bromo-2-nitrobenzene CAS No. 577-19-5](/img/structure/B46134.png)
1-Bromo-2-nitrobenzene
Overview
Description
1-Bromo-2-nitrobenzene, a compound known for its applications in the synthesis of medicinal and pharmaceutical agents, organic dyes, and organic electroluminescent materials, is synthesized from bromobenzene by nitration in water, achieving yields up to 94.8% with product purity higher than 99.0%. The structure of the target product has been characterized by IR and NMR spectrometry, marking its importance in various chemical syntheses and applications (Xuan et al., 2010).
Synthesis Analysis
The synthesis of this compound involves strategic nitration processes that result in high yields and purities. These processes leverage the reactivity of bromobenzene as a starting material, undergoing nitration in water to produce the desired compound efficiently and with high purity, as demonstrated in the synthesis where the yield reached 94.8% and the product purity exceeded 99.0% (Xuan et al., 2010).
Molecular Structure Analysis
The structure of this compound is meticulously characterized using IR and NMR spectrometry, providing a detailed understanding of its molecular composition. These analytical techniques confirm the specific arrangement of bromo and nitro groups on the benzene ring, which is pivotal for its reactivity and application in further chemical syntheses (Xuan et al., 2010).
Scientific Research Applications
Nucleophilic Aromatic Substitution by Hydrogen
Sodium borohydride can be used for nucleophilic aromatic substitution by hydrogen, leading to nitrobenzene and ring reduction in 1,4-dinitrobenzene, with hydride Meisenheimer adducts acting as reaction intermediates (Gold, Miri, & Robinson, 1980).
Synthesis of Medicinal and Pharmaceutical Agents
1-Bromo-2,4-dinitrobenzene can be synthesized with high yield and purity, making it useful for medicinal and pharmaceutical agents, organic dyes, and electroluminescent materials (Xuan et al., 2010).
Synthesis of Quinolines and Phenanthridines
Palladium-mediated Ullmann cross-coupling of 1-bromo-2-nitroarenes with beta-halo-enals, -enones, or -esters allows for the synthesis of quinolines, 2-quinolones, phenanthridines, and 6(5H)-phenanthridinones (Banwell et al., 2004).
Improving Solar Cell Efficiency
Adding 25 wt% of 1-Br-4-NB to polymer solar cells improves power conversion efficiency by more than 57%, due to reduced excitonic recombination and enhanced electron transfer complex formation (Fu et al., 2015).
Electrochemical Reduction and Arylzinc Compounds
A facile electrochemical reduction of 1-bromo-4-nitrobenzene at zinc electrodes in a room-temperature ionic liquid leads to the formation of functionalized arylzinc species (Ernst et al., 2014).
Electrosynthetic Routes
Electrochemical reduction of 1-(2-chloroethyl)-2-nitrobenzene and 1-(2-bromoethyl)-2-nitrobenzene at carbon cathodes in dimethylformamide produces 1-nitro-2-vinylbenzene and 1H-indole, offering potential electrosynthetic routes (Du & Peters, 2010).
Liquid-Liquid Multi-Site Phase-Transfer Catalysis
Ultrasound-assisted liquid-liquid multi-site phase-transfer catalysis enhances the preparation of 1-butoxy-4-nitrobenzene, a method for synthesizing nitro aromatic ethers (Harikumar & Rajendran, 2014).
Mechanism of Action
Target of Action
1-Bromo-2-nitrobenzene is an organic compound that primarily targets the benzene ring in chemical reactions . The benzene ring is a key component in many organic compounds and plays a crucial role in their chemical properties and reactivity.
Mode of Action
The compound interacts with its target through a process known as electrophilic aromatic substitution . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
This compound is involved in the Ullmann cross-coupling reaction . This reaction is a palladium-mediated process that allows the compound to react with a range of β-halo-enals, -enones, or -esters to afford the corresponding β-aryl derivatives .
Pharmacokinetics
It’s known that the compound has a melting point of 40-42 °c and a boiling point of 261 °c . It’s insoluble in water , which may affect its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The result of this compound’s action is the formation of substituted benzene rings . These rings can be used as building blocks in the synthesis of more complex organic compounds.
Action Environment
The action of this compound can be influenced by environmental factors. For instance, it should be stored in a dry, cool, and well-ventilated place . It’s also incompatible with strong oxidizing agents . Moreover, it’s important to avoid contact with skin and eyes, and to avoid breathing its dust, mist, or vapors .
Safety and Hazards
1-Bromo-2-nitrobenzene is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It may cause damage to organs through prolonged or repeated exposure . It is harmful if swallowed, in contact with skin, or if inhaled .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that 1-Bromo-2-nitrobenzene can undergo palladium-mediated Ullmann cross-coupling reactions with a range of β-halo-enals, -enones, or -esters to afford the corresponding β-aryl derivatives .
Molecular Mechanism
The molecular mechanism of this compound involves its participation in palladium-mediated Ullmann cross-coupling reactions . In these reactions, this compound forms a sigma-bond with the electrophile, generating a positively charged intermediate. This intermediate then loses a proton to form a substituted benzene ring .
Temporal Effects in Laboratory Settings
It is known that this compound has a melting point of about 40-43 degrees Celsius and a boiling point of about 261 degrees Celsius .
Metabolic Pathways
It is known that this compound can participate in palladium-mediated Ullmann cross-coupling reactions .
properties
IUPAC Name |
1-bromo-2-nitrobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrNO2/c7-5-3-1-2-4-6(5)8(9)10/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORPVVAKYSXQCJI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9060364 | |
Record name | o-Bromonitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9060364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Light yellow solid; [Alfa Aesar MSDS] | |
Record name | 2-Bromonitrobenzene | |
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Vapor Pressure |
0.00989 [mmHg] | |
Record name | 2-Bromonitrobenzene | |
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CAS RN |
577-19-5 | |
Record name | 1-Bromo-2-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=577-19-5 | |
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Record name | o-Bromonitrobenzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000577195 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Bromo-2-nitrobenzene | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=403836 | |
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Record name | Benzene, 1-bromo-2-nitro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | o-Bromonitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9060364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-bromo-2-nitrobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.555 | |
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Record name | 1-BROMO-2-NITROBENZENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QP2NF456XV | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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